N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]thiophene-2-carboxamide

• IUPAC Name: N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H17N3OS/c1-10(2)14(19-16(20)13-8-5-9-21-13)15-17-11-6-3-4-7-12(11)18-15/h3-10,14H,1-2H3,(H,17,18)(H,19,20)
• InChI Key: WECNMWSZIPZGGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=NC2=CC=CC=C2N1)NC(=O)C3=CC=CS3
• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol
• CAS No.: 877784-82-2

Description

Benzimidazole derivatives are of particular interest in medicinal chemistry due to their diverse biological activity. This ring system is present in various drugs with antiparasitic, fungicidal, anthelmintic, and anti-inflammatory properties.

Synthesis Analysis

A series of new benzamidine derivatives have been synthesized in good yields by involving 1-(1H-benzimidazol-2-yl)-2-bromoethanone, 4-(1H-benzimidazol-2-yl)-1,3-thiazol-2-amine, and N-benzyli­dene-4-(1H-benzimidazol-2-yl)-1,3-thiazol-2-amine as reactive intermediates.

Molecular Structure Analysis

The structure of the synthesized compounds was established by NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy.

Chemical Reactions Analysis

The development of efficient methods to synthesize biologically important heterocyclic compounds from readily available starting materials is attractive and significant in organic and medicinal chemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various spectroscopic techniques. For instance, in the 1H NMR spectrum of a similar compound, nine aromatic protons appeared as a multiplet in the range of δ 7.23–7.84 ppm.

Mechanism of Action

Target of Action

Benzimidazole derivatives, which this compound is a part of, have been known to interact with a wide range of biological targets

Mode of Action

Benzimidazole derivatives have been reported to exhibit a broad range of chemical and biological properties . The mode of action can vary depending on the specific derivative and its targets. More research is required to elucidate the specific interactions of this compound with its targets.

Biochemical Pathways

Benzimidazole derivatives have been associated with a wide range of pharmacological activities, suggesting that they may interact with multiple biochemical pathways

Pharmacokinetics

Benzimidazole derivatives are known for their broad range of chemical and biological properties, which suggests that they may have favorable pharmacokinetic profiles . .

Result of Action

Benzimidazole derivatives have been associated with a wide range of pharmacological activities, suggesting that they may have diverse molecular and cellular effects

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of benzimidazole derivatives

Future Directions

The future directions in the field of benzimidazole derivatives involve the development of new synthetic methodologies and the exploration of their diverse biological activities.

Biochemical Analysis

Biochemical Properties

Benzimidazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities

Cellular Effects

Benzimidazole derivatives have been shown to exhibit variable activity against different bacterial strains . The exact impact of this compound on cell signaling pathways, gene expression, and cellular metabolism is yet to be determined.

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression, similar to other benzimidazole derivatives .